Cas no 1804163-99-2 (Ethyl 3-formyl-5-propionylbenzoate)

• Product Name: Ethyl 3-formyl-5-propionylbenzoate
• CAS No: 1804163-99-2
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 4795176
• Update Time: 2025-06-11

Ethyl 3-formyl-5-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-formyl-5-propionylbenzoate

• Inchi： 1S/C13H14O4/c1-3-12(15)10-5-9(8-14)6-11(7-10)13(16)17-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： HRPRLOTYGFKCHA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C=O)=CC(C(CC)=O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 298
• XLogP3: 1.8
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 3-formyl-5-propionylbenzoate

Ethyl 3-formyl-5-propionylbenzoate (CAS No. 1804163-99-2): A Versatile Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Ethyl 3-formyl-5-propionylbenzoate (CAS No. 1804163-99-2) is a significant compound in the realm of organic chemistry, serving as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, characterized by the presence of both a formyl group and a propionyl group on a benzoate backbone, make it a valuable building block for medicinal chemists and researchers exploring novel therapeutic agents.

The compound's molecular structure, C₁₄H₁₂O₅, encompasses an aromatic ring substituted with two acylating groups. This bifunctional nature allows for diverse chemical transformations, including condensation reactions, esterifications, and reductions, which are pivotal in constructing complex molecular architectures. The Ethyl 3-formyl-5-propionylbenzoate is particularly noted for its role in the synthesis of heterocyclic compounds, which are widely prevalent in modern drugs due to their enhanced binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The formyl group in Ethyl 3-formyl-5-propionylbenzoate serves as an excellent electrophile for nucleophilic addition reactions, enabling the facile introduction of various pharmacophoric moieties. This property has been exploited in the design of novel nonsteroidal anti-inflammatory drugs (NSAIDs) that exhibit improved efficacy and reduced side effects compared to traditional agents.

Moreover, the propionyl group provides an additional site for functionalization, allowing for the synthesis of derivatives with tailored physicochemical properties. For instance, researchers have utilized this compound to develop protease inhibitors, which are critical in treating chronic diseases such as cancer and HIV/AIDS. The ability to modify both functional groups offers unparalleled flexibility in drug design, making Ethyl 3-formyl-5-propionylbenzoate an indispensable tool in pharmaceutical research.

The compound's significance extends beyond medicinal chemistry into materials science. Its aromatic structure and acylation sites make it a suitable precursor for synthesizing advanced polymers and coatings with enhanced durability and functionality. Recent studies have demonstrated its use in creating conductive polymers that could revolutionize the field of organic electronics. These materials exhibit superior charge transport properties while maintaining environmental stability, making them ideal for applications in flexible displays and wearable devices.

The synthesis of Ethyl 3-formyl-5-propionylbenzoate typically involves multi-step organic reactions starting from commercially available aromatic precursors. Advanced catalytic methods have been employed to optimize yield and purity, ensuring that the final product meets stringent industry standards. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been particularly effective in achieving high selectivity and minimizing byproduct formation.

In academic research circles, the compound has garnered attention for its role in exploring new synthetic pathways. Researchers have reported innovative methods for its preparation using sustainable raw materials and green chemistry principles. These efforts align with global initiatives to reduce the environmental impact of chemical manufacturing processes. By leveraging renewable feedstocks and catalytic systems that promote energy efficiency, scientists are paving the way for more sustainable production of fine chemicals like Ethyl 3-formyl-5-propionylbenzoate.

The pharmaceutical industry has also embraced innovative technologies to enhance the utility of this intermediate. High-throughput screening (HTS) platforms have been utilized to rapidly identify promising derivatives with enhanced biological activity. Computational modeling techniques further aid in predicting the binding affinity of candidate molecules to target proteins, streamlining the drug discovery process.

Future research directions suggest that Ethyl 3-formyl-5-propionylbenzoate could play a pivotal role in developing next-generation therapeutics targeting complex diseases such as neurodegenerative disorders and autoimmune conditions. Its structural versatility allows for the creation of molecules with highly specific interactions with biological receptors, potentially leading to breakthroughs in personalized medicine.

In conclusion, Ethyl 3-formyl-5-propionylbenzoate (CAS No. 1804163-99-2) is a multifaceted compound with far-reaching applications across multiple scientific disciplines. Its unique structural attributes make it an invaluable intermediate for synthesizing novel pharmaceuticals and advanced materials. As research continues to evolve, this compound is poised to remain at the forefront of innovation, driving advancements that benefit both human health and technological progress.